3-[5-(1-Chloroethyl)-1,2,4-oxadiazol-3-yl]pyridine
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Overview
Description
“3-[5-(1-Chloroethyl)-1,2,4-oxadiazol-3-yl]pyridine” is a chemical compound that belongs to the class of oxadiazoles . Oxadiazoles are five-membered heterocyclic compounds containing an oxygen atom and two nitrogen atoms . They are known for their versatility in drug discovery .
Synthesis Analysis
The synthesis of oxadiazoles often involves the use of Grignard reagents . For instance, the addition of Grignard reagents to pyridine N-oxides in THF at room temperature, followed by treatment with acetic anhydride at 120°C, can afford 2-substituted pyridines .Molecular Structure Analysis
The molecular structure of “3-[5-(1-Chloroethyl)-1,2,4-oxadiazol-3-yl]pyridine” can be represented by the InChI code: 1S/C9H8ClN3O/c1-6(10)9-12-8(13-14-9)7-2-4-11-5-3-7/h2-6H,1H3 .Chemical Reactions Analysis
Pyridinium salts, which are structurally similar to “3-[5-(1-Chloroethyl)-1,2,4-oxadiazol-3-yl]pyridine”, have been highlighted for their synthetic routes and reactivity . They have played an intriguing role in a wide range of research topics .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-[5-(1-Chloroethyl)-1,2,4-oxadiazol-3-yl]pyridine” include a molecular weight of 209.63 .Scientific Research Applications
Materials Science and Organic Electronics
CEOXP’s electron-rich pyridine ring makes it suitable for organic electronics. Researchers investigate its use in organic light-emitting diodes (OLEDs), solar cells, and field-effect transistors. Its properties, such as charge transport and stability, contribute to advancements in materials science.
For additional references:
- BLDPharm provides information on 3-[5-(1-Chloroethyl)-1,2,4-oxadiazol-3-yl]pyridine, including NMR, HPLC, and LC-MS data .
- Smolecule offers this compound for purchase.
- For a broader context, explore recent advances in piperidine derivatives in the International Journal of Molecular Sciences .
BLDPharm - 3-[5-(1-Chloroethyl)-1,2,4-oxadiazol-3-yl]pyridine Smolecule - 3-[5-(1-Chloroethyl)-1,2,4-oxadiazol-3-yl]pyridine IJMS - Piperidine Derivatives: Recent Advances
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(1-chloroethyl)-3-pyridin-3-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN3O/c1-6(10)9-12-8(13-14-9)7-3-2-4-11-5-7/h2-6H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLYCMJSCVOQDLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=NO1)C2=CN=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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